Cas no 2171638-50-7 (2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid)

2-Cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. The compound features a cyclobutyl side chain and a sterically hindered 4-methylpentanamido backbone, offering unique conformational constraints for peptide design. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group ensures compatibility with standard solid-phase peptide synthesis (SPPS) protocols, enabling selective deprotection under mild basic conditions. This derivative is particularly useful for introducing hydrophobic and rigid structural motifs into peptide sequences, enhancing stability and modulating binding interactions. Its high purity and well-defined reactivity make it a valuable building block for researchers developing bioactive peptides or peptidomimetics.
2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid structure
2171638-50-7 structure
Product Name:2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
CAS No:2171638-50-7
MF:C27H32N2O5
MW:464.553387641907
CID:5834510
PubChem ID:165514340
Update Time:2025-05-24

2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid
    • 2171638-50-7
    • 2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
    • EN300-1523072
    • Inchi: 1S/C27H32N2O5/c1-27(2,15-14-23(30)28-24(25(31)32)17-8-7-9-17)29-26(33)34-16-22-20-12-5-3-10-18(20)19-11-4-6-13-21(19)22/h3-6,10-13,17,22,24H,7-9,14-16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: RRNAJAMBMLIEIQ-UHFFFAOYSA-N
    • SMILES: OC(C(C1CCC1)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 727
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 105Ų

2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1523072-1.0g
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
1g
$0.0 2023-06-05
Enamine
EN300-1523072-50mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
50mg
$2829.0 2023-09-26
Enamine
EN300-1523072-100mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
100mg
$2963.0 2023-09-26
Enamine
EN300-1523072-250mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
250mg
$3099.0 2023-09-26
Enamine
EN300-1523072-500mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
500mg
$3233.0 2023-09-26
Enamine
EN300-1523072-1000mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
1000mg
$3368.0 2023-09-26
Enamine
EN300-1523072-2500mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
2500mg
$6602.0 2023-09-26
Enamine
EN300-1523072-5000mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
5000mg
$9769.0 2023-09-26
Enamine
EN300-1523072-10000mg
2-cyclobutyl-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]acetic acid
2171638-50-7
10000mg
$14487.0 2023-09-26

2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid Related Literature

Additional information on 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid

Research Briefing on 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171638-50-7)

In recent years, the compound 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171638-50-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of peptide-based therapeutics. The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the cyclobutyl moiety makes it a versatile intermediate in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide drug development.

Recent studies have focused on optimizing the synthesis and application of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role in the synthesis of cyclic peptides, which are increasingly recognized for their enhanced stability and bioavailability compared to linear peptides. The researchers demonstrated that the cyclobutyl group in 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid contributes to the conformational rigidity of the resulting peptides, thereby improving their binding affinity to target proteins. This finding is particularly relevant for the design of peptide-based inhibitors for challenging targets such as protein-protein interactions (PPIs).

Another study, published in Bioorganic & Medicinal Chemistry Letters in early 2024, investigated the compound's utility in the development of prodrugs. The Fmoc-protected amino acid derivative was shown to facilitate the controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This property is highly desirable for targeted drug delivery systems, especially in oncology, where minimizing off-target effects is critical. The study reported a significant reduction in systemic toxicity when the prodrug approach was employed, underscoring the potential of 2171638-50-7 in improving therapeutic indices.

In addition to its applications in peptide synthesis and prodrug development, 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid has also been explored in the context of chemical biology tools. A recent preprint on bioRxiv described its incorporation into activity-based probes (ABPs) for profiling protease activity in complex biological samples. The cyclobutyl moiety was found to enhance the selectivity of these probes, enabling more accurate detection of protease activity in disease models. This advancement holds promise for both diagnostic applications and the identification of novel drug targets.

Despite these promising developments, challenges remain in the large-scale production and purification of 2171638-50-7. A 2023 technical report from a leading pharmaceutical manufacturer highlighted the need for improved synthetic routes to enhance yield and reduce costs. The report suggested that advancements in flow chemistry and continuous manufacturing could address these issues, paving the way for broader adoption of this compound in industrial settings.

In conclusion, 2-cyclobutyl-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidoacetic acid (CAS: 2171638-50-7) represents a valuable building block in modern drug discovery and chemical biology. Its unique structural features enable diverse applications, from peptide therapeutics to prodrugs and diagnostic tools. Ongoing research aims to overcome current limitations in synthesis and scalability, further solidifying its role in the pharmaceutical industry. As the field continues to evolve, this compound is likely to remain a focal point for innovation in targeted therapies and precision medicine.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited